Cas no 1824331-69-2 (7-chloroisoquinoline-8-carboxylic acid)

• Product name: 7-chloroisoquinoline-8-carboxylic acid
• CAS No: 1824331-69-2
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• MDL: MFCD24495128
• CID: 4622319
• PubChem ID: 21393868

7-chloroisoquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-chloroisoquinoline-8-carboxylic acid

• MDL： MFCD24495128
• Inchi： 1S/C10H6ClNO2/c11-8-2-1-6-3-4-12-5-7(6)9(8)10(13)14/h1-5H,(H,13,14)
• InChI Key： YFVHCDGCWIBWDN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=CN=CC=2C=1C(=O)O

Computed Properties

• Exact Mass: 207.0087061g/mol
• Monoisotopic Mass: 207.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 7-chloroisoquinoline-8-carboxylic acid

Comprehensive Analysis of 7-Chloroisoquinoline-8-carboxylic Acid (CAS No. 1824331-69-2): Properties, Applications, and Research Insights

7-Chloroisoquinoline-8-carboxylic acid (CAS No. 1824331-69-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. As a derivative of isoquinoline, this compound features a chlorine substituent at the 7-position and a carboxylic acid group at the 8-position, which contribute to its unique reactivity and potential applications. Researchers frequently search for terms like "7-chloroisoquinoline-8-carboxylic acid synthesis", "CAS 1824331-69-2 applications", and "isoquinoline derivatives in drug discovery", reflecting its relevance in modern chemistry.

The molecular structure of 7-chloroisoquinoline-8-carboxylic acid makes it a valuable intermediate in organic synthesis. Its chloro and carboxylic acid functional groups allow for diverse chemical modifications, enabling the creation of complex molecules. Recent studies highlight its role in developing novel antimicrobial agents and kinase inhibitors, aligning with the growing demand for innovative therapeutic solutions. Searches for "heterocyclic compounds in medicine" and "CAS 1824331-69-2 solubility" underscore its importance in drug development pipelines.

From an industrial perspective, 7-chloroisoquinoline-8-carboxylic acid is often utilized in the synthesis of advanced materials and specialty chemicals. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it a versatile building block. Queries like "7-chloroisoquinoline-8-carboxylic acid price" and "suppliers of CAS 1824331-69-2" indicate its commercial significance. Additionally, its potential in catalysis and material science is being explored, particularly in the context of sustainable chemistry trends.

Environmental and safety considerations are critical when handling 7-chloroisoquinoline-8-carboxylic acid. While not classified as hazardous under standard regulations, proper storage conditions (e.g., cool, dry environments) are recommended to maintain stability. Researchers often inquire about "CAS 1824331-69-2 safety data sheet" and "handling protocols for isoquinoline derivatives", emphasizing the need for accurate technical documentation.

In the context of AI-driven drug discovery, 7-chloroisoquinoline-8-carboxylic acid has emerged as a candidate for virtual screening and molecular docking studies. Its scaffold is frequently analyzed in computational chemistry platforms, with searches like "isoquinoline-based drug design" and "machine learning in heterocyclic compound optimization" gaining traction. This intersection of traditional chemistry and cutting-edge technology highlights its future potential.

Analytical characterization of CAS No. 1824331-69-2 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity assessments are crucial for research applications, as evidenced by frequent searches for "7-chloroisoquinoline-8-carboxylic acid HPLC method" and "NMR data for isoquinoline derivatives". These methodologies ensure reproducibility in synthetic pathways and quality control.

The global market for 7-chloroisoquinoline-8-carboxylic acid is influenced by regional regulatory frameworks and patent landscapes. With increasing interest in green chemistry, alternative synthesis routes using biocatalysts or solvent-free systems are being investigated. Terms like "sustainable synthesis of CAS 1824331-69-2" and "patent status of chloroisoquinoline compounds" reflect these evolving trends.

In conclusion, 7-chloroisoquinoline-8-carboxylic acid (CAS No. 1824331-69-2) represents a multifaceted compound with broad applicability in life sciences and industrial chemistry. Its structural features, combined with emerging technologies, position it as a key player in next-generation research. Continued exploration of its properties and scalable production methods will likely address current challenges highlighted in searches such as "large-scale production of isoquinoline derivatives" and "CAS 1824331-69-2 stability studies".